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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493

An In-depth Technical Guide to 2,3-Dichloronitrobenzene

Introduction

2,3-Dichloronitrobenzene (CAS No: 3209-22-1) is an organic compound with the chemical
formula CeH3CI2NO2.[1] It presents as a light yellow to light brown crystalline powder or solid.[2]
[3] This compound is a key intermediate in the synthesis of dyes, antimicrobials, and various
agricultural products.[4][5] Structurally, it is a benzene ring substituted with two chlorine atoms
at positions 2 and 3, and a nitro group at position 1.[1] Due to the electron-withdrawing nature
of the nitro group and chlorine atoms, it is notable for its chemical reactivity.[1]

Physical Properties

The physical characteristics of 2,3-Dichloronitrobenzene are summarized below. The
compound is generally described as colourless-to-yellow or light yellow crystals.[3][6] It is
insoluble or only slightly soluble in water but is soluble in organic solvents like ethanol, ether,
and acetone.[1][7][8]
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Property Value Source
Molecular Formula CeH3CI2NO2 [519]
Molecular Weight 192.00 g/mol [10][11]
Melting Point 60-62 °C (140-144 °F) [21[31[51[7]

- _ 257-258 °C (495-496 °F) at
Boiling Point [3][6]

760 mmHg

Density 1.449 -1.72 g/cm3 at 25 °C [2][6]]10]

Vapor Pressure

0.00505 mmHg / 0.673 Pa at
25°C

[2](3]

Vapor Density

6.6 (Air = 1)

[3][6]

Flash Point

123 °C (253-255 °F)

[2](5](6]

Water Solubility

< 0.1 mg/mL; 62.4 - 74.1 mg/L
at 20-25 °C

[213]5]1[7]

LogP (Kow)

3.05-3.2

[31(5][6]

Appearance

Light yellow crystals or yellow

crystalline solid

[2](3]

Chemical Properties
Stability and Reactivity

2,3-Dichloronitrobenzene is stable under normal temperatures and pressures.[10] However, it

can react vigorously with strong oxidizing materials and bases.[2][3][6] It is also incompatible

with strong acids, amines, and non-noble metals.[4] Upon contact with hot surfaces or flames, it

decomposes, producing toxic and corrosive fumes of nitrogen oxides and hydrogen chloride.[6]

High concentrations of its dust particles may form explosive mixtures with air.[4]

Synthesis

The primary production method for 2,3-Dichloronitrobenzene is through the nitration of 1,2-

dichlorobenzene.[2][5] This process typically involves a mixture of phosphoric, sulfuric, and
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nitric acids at temperatures ranging from 30 to 180 °C.[1] It is often formed as a by-product in
the synthesis of 3,4-dichloronitrobenzene, which is the main product of the reaction.[5]

Nitrating Mixture

1,2-Dichlorobenzene (HNO3 + H2S0a)

Nitration Reactor
(30-180 °C)

Isomer Mixture Isomer Mixture

2,3-Dichloronitrobenzene 3,4-Dichloronitrobenzene
(By-product) (Main Product)

Separation
(Crystallization/Distillation)

Purified 2,3-Dichloronitrobenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 2,3-Dichloronitrobenzene.

Experimental Protocols and Methodologies
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While detailed, step-by-step experimental protocols are proprietary to the institutions
performing them, the methodologies for the synthesis and analysis of 2,3-
Dichloronitrobenzene are well-established.

Synthesis by Nitration of o-Dichlorobenzene

The synthesis is achieved by the electrophilic aromatic substitution reaction of 1,2-
dichlorobenzene (o-dichlorobenzene).

e Reactants: 1,2-dichlorobenzene is the substrate. The nitrating agent is a mixture of
concentrated nitric acid (HNOs) and concentrated sulfuric acid (H2SOa4). Sulfuric acid acts as
a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO2+).

e Reaction Conditions: The reactants are mixed and heated. The temperature is a critical
parameter, typically controlled between 30 and 180 °C, to influence the isomeric ratio of the
products.[1]

o Work-up and Separation: After the reaction is complete, the mixture is typically poured into
water to quench the reaction and separate the organic products. The resulting isomeric
mixture, containing primarily 3,4-dichloronitrobenzene and the desired 2,3-
dichloronitrobenzene, is then separated.[5] This is often accomplished through fractional
crystallization or distillation, exploiting the differences in the isomers' physical properties.

Analytical Method: Gas Chromatography/Mass
Spectrometry (GC/MS)

The detection and quantification of 2,3-Dichloronitrobenzene in environmental samples, such
as water, can be performed using Gas Chromatography/Mass Spectrometry (GC/MS), as
indicated by EPA methods.[3]

o Sample Preparation: An aqueous sample is extracted with an organic solvent (e.g.,
dichloromethane) to transfer the analyte from the water to the organic phase. The extract is
then concentrated.

e Gas Chromatography (GC): The concentrated extract is injected into the GC. The sample is
vaporized and travels through a long, thin capillary column. The separation of components is
based on their boiling points and affinity for the column'’s stationary phase. 2,3-
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Dichloronitrobenzene will elute at a characteristic retention time under specific column and

temperature conditions.

e Mass Spectrometry (MS): As the compound elutes from the GC column, it enters the mass
spectrometer. Here, it is ionized (e.g., by electron impact), causing it to fragment into
characteristic charged ions. The mass spectrometer separates these fragments based on
their mass-to-charge ratio, producing a unique mass spectrum that serves as a chemical
fingerprint for definitive identification. Quantification is achieved by comparing the signal
intensity to that of a known standard.
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Caption: Reactivity and decomposition pathways.
Safety and Hazards
2,3-Dichloronitrobenzene is associated with several health and safety hazards.

e Human Health Effects: Short-term exposure may cause irritation to the eyes, skin, and
respiratory tract.[4][10] Ingestion can also cause irritation of the digestive tract.[10]
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Symptoms of overexposure can include coughing, dizziness, nausea, and
methemoglobinemia, a condition that impairs the oxygen-carrying capacity of blood.[4]

e Environmental Hazards: The substance is considered toxic to aquatic life, with potentially
long-lasting effects.[4][8] In the event of a spill, it may adsorb into sediments.[4] It is not
readily biodegradable.[5]

» Handling and Storage: When handling, appropriate personal protective equipment, including
gloves and safety spectacles, should be worn.[6][10] It should be stored in a tightly closed
container, separated from strong oxidants, bases, and foodstuffs.[6][10] Work should be
conducted in a well-ventilated area.[10] In case of fire, it can give off irritating or toxic fumes.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165493#2-3-dichloronitrobenzene-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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